Cas no 20056-73-9 (Phenol, 4-undecyl-)

• Product Name: Phenol, 4-undecyl-
• CAS No: 20056-73-9
• MF: C₁₇H₂₈O
• MW: 248.403625488281
• CID: 253291
• PubChem ID: 572263
• Update Time: 2025-04-19

Phenol, 4-undecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-undecyl-
• 4-undecylphenol
• Phenol,4-undecyl
• Phenol,p-undecyl
• p-n-Undecyl-phenol
• p-Undecylphenol
• XJEHLEHQNAUGKA-UHFFFAOYSA-N
• DTXSID30341317
• SCHEMBL223053
• Boc-(S)-3-Amino-4-(4-bromophenyl)butanoicacid
• 20056-73-9
• Phenol, p-undecyl-
• 4-Undecylphenol #
• 4-n-Undecylphenol
• AKOS024390242

• Inchi： 1S/C17H28O/c1-2-3-4-5-6-7-8-9-10-11-16-12-14-17(18)15-13-16/h12-15,18H,2-11H2,1H3
• InChI Key： XJEHLEHQNAUGKA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 248.21400
• Monoisotopic Mass: 248.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 5.46550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids